Cas no 1804056-86-7 (2-(3-Bromopropanoyl)-6-formylmandelic acid)

• Product Name: 2-(3-Bromopropanoyl)-6-formylmandelic acid
• CAS No: 1804056-86-7
• MF: C₁₂H₁₁BrO₅
• MW: 315.116743326187
• CID: 4797311
• Update Time: 2025-06-15

2-(3-Bromopropanoyl)-6-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropanoyl)-6-formylmandelic acid

• Inchi： 1S/C12H11BrO5/c13-5-4-9(15)8-3-1-2-7(6-14)10(8)11(16)12(17)18/h1-3,6,11,16H,4-5H2,(H,17,18)
• InChI Key： ZDVYMORKSZXXKG-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=O)C=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 330
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7

Additional information on 2-(3-Bromopropanoyl)-6-formylmandelic acid

Comprehensive Analysis of 2-(3-Bromopropanoyl)-6-formylmandelic acid (CAS No. 1804056-86-7): Properties, Applications, and Innovations

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(3-Bromopropanoyl)-6-formylmandelic acid (CAS No. 1804056-86-7) has emerged as a compound of significant interest. This brominated mandelic acid derivative combines a unique structural framework with reactive functional groups, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and specialty chemical applications.

The compound's molecular structure features both a formyl group and a bromopropanoyl moiety, which contribute to its reactivity profile. These functional groups enable diverse chemical transformations, including nucleophilic substitutions and condensation reactions. Recent studies highlight its utility in constructing complex heterocyclic systems, particularly in the development of biologically active molecules and functional materials.

From a synthetic chemistry perspective, 2-(3-Bromopropanoyl)-6-formylmandelic acid offers several advantages. The presence of both electrophilic (bromine) and nucleophilic (formyl) sites allows for sequential functionalization, a property highly valued in multistep synthesis and combinatorial chemistry. This characteristic aligns with current trends in green chemistry, where researchers seek efficient building blocks that minimize synthetic steps and reduce waste generation.

In pharmaceutical applications, the compound's mandelic acid core provides a chiral scaffold that may influence biological activity. The pharmaceutical industry shows growing interest in such chiral synthons for developing enantioselective drugs. While not directly bioactive itself, this compound serves as a precursor for potential therapeutic agents, particularly in neurological and metabolic disorder research where aromatic carboxylic acid derivatives show promise.

The material science community has begun investigating 2-(3-Bromopropanoyl)-6-formylmandelic acid for its potential in polymer modification and coating formulations. The reactive bromine atom can initiate polymerization or serve as an anchoring point for functional polymers. Meanwhile, the formyl group offers opportunities for cross-linking and surface modification, relevant to advanced material development in nanotechnology and biomedical engineering.

Analytical characterization of this compound presents interesting challenges and opportunities. Modern techniques like high-resolution mass spectrometry (HRMS) and multidimensional NMR are essential for verifying its purity and structure. These analytical aspects are particularly important given the compound's potential use in quality-controlled synthesis and regulatory submissions for pharmaceutical intermediates.

Storage and handling recommendations for 2-(3-Bromopropanoyl)-6-formylmandelic acid follow standard protocols for reactive organic compounds. While not classified as hazardous under normal conditions, proper precautions should be taken due to its reactive functional groups. The compound typically remains stable when stored under inert atmosphere at low temperatures, maintaining its reactivity for synthetic applications.

Current research trends suggest expanding applications for this compound in click chemistry and bioconjugation techniques. The bromine atom's compatibility with various cross-coupling reactions makes it valuable for constructing complex molecular architectures. These applications align with growing interest in targeted drug delivery systems and diagnostic probes in biomedical research.

From a commercial perspective, the availability of 2-(3-Bromopropanoyl)-6-formylmandelic acid remains limited to specialized chemical suppliers. However, increasing demand from research institutions and pharmaceutical developers may drive broader commercialization. The compound's synthetic versatility and potential as a multifunctional building block contribute to its growing importance in specialized chemical markets.

Future research directions may explore the compound's utility in asymmetric synthesis and catalysis. The chiral center in the mandelic acid moiety could be exploited for developing novel chiral auxiliaries or organocatalysts. Additionally, its potential in creating smart materials with responsive properties represents an exciting frontier for material scientists and chemical engineers.

In conclusion, 2-(3-Bromopropanoyl)-6-formylmandelic acid (CAS No. 1804056-86-7) represents a compelling example of how carefully designed molecular structures can enable diverse scientific applications. Its combination of reactive sites, chiral properties, and synthetic flexibility positions it as a valuable tool in modern chemical research and development across multiple disciplines.